PtdIns-(4,5)-P2 (1,2-dipamitoyl)-d62 (sodium salt)

• Molecular Formula: C41H16D62O19P3 · 3Na
• Molecular Weight: 1099.3
• InChI: InChI=1S/C41H81O19P3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)55-31-33(57-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-56-63(53,54)60-39-36(44)37(45)40(58-61(47,48)49)41(38(39)46)59-62(50,51)52/h33,36-41,44-46H,3-32H2,1-2H3,(H,53,54)(H2,47
• InChI Key: HKWJHKSHEWVOSS-ZOXFJUOSSA-K
• SMILES: O[C@@H]1[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H](O)[C@H]1OP([O-])(OCC(COC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2
• Synonyms: DPPI-4,5-P2-d62; Phosphatidylinositol-4,5-diphosphate C16-d62

Description

PtdIns-(4,5)-P2 (1,2-dipalmitoyl)-d62 (sodium salt) contains 62 deuterium atoms at the 2, 2/', 3, 3/', 4, 4/', 5, 5/', 6, 6/', 7, 7/', 8, 8/', 9, 9/', 10, 10/', 11, 11/', 12, 12/', 13, 13/', 14, 14/', 15, 15/', 16, 16, and 16 positions of each fatty acyl chain. It is intended for use as an internal standard for the quantification of PtdIns-(4,5)-P2 (1,2-dipalmitoyl) (sodium salt) by GC- or LC-mass spectrometry. The phosphatidylinositol (PtdIns) phosphates represent a small percentage of total membrane phospholipids. However, they play a critical role in the generation and transmission of cellular signals. PtdIns-4,5-P2-(1,2-dipalmitoyl)-d62 is a synthetic analog of natural PtdIns containing deuterated C16:0 fatty acids at the sn-1 and sn-2 positions. This synthetic standard features the same inositol and diacyl glycerol (DAG) stereochemistry as that of the natural compound. The natural compound is the product of phosphatidylinositol 4-phosphate 5-kinase acting on PtdIns-(4)-P1. Hydrolysis of PtdIns-(4,5)-P2 by phosphoinositide (PI)-specific phospholipase C generates inositol triphosphate (IP3) and DAG which are key second messengers in an intricate biochemical signal transduction cascade.

Scientific Research Applications

Role in Stress Responses in Plants

PtdIns-(4,5)-P2 plays a critical role in the response of plants to environmental stresses, such as salinity and osmotic stress. For instance, Arabidopsis plants increase PtdIns-(4,5)-P2 synthesis rapidly in response to sodium chloride, potassium chloride, and sorbitol treatment. This suggests that PtdIns-(4,5)-P2 is part of a signaling pathway used by plants to respond to environmental challenges, distinct from the canonical IP3 signaling pathway (Dewald et al., 2001).

Cellular Signaling and Cytoskeletal Organization

PtdIns-(4,5)-P2 is a pivotal molecule in cellular processes including the organization of the cytoskeleton and vesicular trafficking. Its interactions with proteins and its role as a substrate for lipid kinases and phosphatases highlight its significance in cell biology. This lipid's involvement in various cellular functions makes it a subject of interest in understanding the underlying mechanisms of cell physiology and pathology (Toker, 1998).

Involvement in Synaptic Vesicle Trafficking

Research indicates that PtdIns-(4,5)-P2 is essential in the regulation of synaptic vesicle exocytosis and endocytosis. Decreased levels of PtdIns-(4,5)-P2 in the brain and its impaired synthesis in nerve terminals can lead to synaptic defects. This includes changes in miniature currents, synaptic depression, a smaller readily releasable pool of vesicles, delayed endocytosis, and slower recycling kinetics (Di Paolo et al., 2004).

Regulation of Transferrin Recycling Kinetics

PtdIns-(4,5)-P2 is involved in the regulation of transferrin recycling kinetics. A decrease in intracellular PtdIns-(4,5)-P2 levels can lead to defects in the internalization of transferrin and its recycling back to the cell surface. This suggests that PtdIns-(4,5)-P2 plays multiple roles in trafficking and sorting events during endocytosis (Kim et al., 2006).